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Compound of Interest

4-Amino-3,5-
Compound Name:
dibromobenzenesulfonamide

Cat. No.: B1231704

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

4-Amino-3,5-dibromobenzenesulfonamide is a halogenated aromatic sulfonamide that has
emerged as a valuable and versatile building block in synthetic organic chemistry, particularly in
the realm of medicinal chemistry and drug discovery. Its unique structural features, including a
primary amino group, a sulfonamide moiety, and two bromine atoms on the aromatic ring,
provide multiple reactive sites for chemical modification. This allows for the construction of
diverse molecular scaffolds with a wide range of biological activities. This technical guide
provides a comprehensive overview of the properties, synthesis, and key applications of 4-
Amino-3,5-dibromobenzenesulfonamide, with a focus on its utility in the development of
therapeutic agents.

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical properties of a synthetic building block is
crucial for its effective utilization in research and development. The key properties of 4-Amino-
3,5-dibromobenzenesulfonamide are summarized in the table below.
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Property Value Reference
Molecular Formula CeHeBr2N202S [1]
Molecular Weight 330.00 g/mol [1]
CAS Number 39150-45-3 [1]
Appearance White to off-white solid
Melting Point 235-237 °C [2]
Soluble in acetone, glycerin,
hydrochloric acid, boiling
water, and caustic solutions;
Solubility slightly soluble in cold water, [3]
ethanol, and methanol;
insoluble in chloroform, ether,
benzene, and petroleum ether.
) Commercially available with
Purity [4]

>99% purity.

Spectroscopic Data:

Spectroscopic analysis is essential for the structural confirmation of 4-Amino-3,5-

dibromobenzenesulfonamide. Key spectral data are referenced below.

Spectrum Type

Key Features

Mass Spectrometry

Provides confirmation of the molecular weight.

Infrared (IR) Spectroscopy

Shows characteristic peaks for the N-H

stretches of the amino and sulfonamide groups,

S=0 stretches of the sulfonamide, and C-Br

stretches.

Synthesis of 4-Amino-3,5-
dibromobenzenesulfonamide
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The synthesis of 4-Amino-3,5-dibromobenzenesulfonamide is typically achieved through a
two-step process starting from the readily available 4-aminobenzenesulfonamide
(sulfanilamide). The process involves the bromination of the aromatic ring.

Reaction Product

“

Starting Material

Bromine Purification

I

Sulfanilamide

4-Amino-3,5-dibromobenzenesulfonamide]

4-Amino-3,5-dibromobenzenesulfonamide

Synthetic Tran%formations
Reaction at Amlno Group Reaction at Sulfonamide Cross-Coupling at C-Br
(e.g., Acylation, Alkylation) (e.g., N-Alkylation) (e.g., Suzuki, Heck)

Derivatiie Classes

y 4

N-Acyl/N-Alkyl Derivatives] [N-Substituted Sulfonamides] [Biaryl or Alkenyl Derivatives]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [4-Amino-3,5-dibromobenzenesulfonamide: A Versatile
Building Block in Medicinal Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231704#4-amino-3-5-dibromobenzenesulfonamide-
as-a-synthetic-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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